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Compound of Interest

Compound Name: Thiol-C9-PEG7

Cat. No.: B165256 Get Quote

For Immediate Release

Shanghai, China – December 12, 2025 – In response to the growing interest in bifunctional

molecules for advanced applications in drug development and materials science, this technical

guide provides a concise overview of the key molecular characteristics of Thiol-C9-PEG7. This

information is crucial for researchers and scientists utilizing this compound in their experimental

workflows.

Thiol-C9-PEG7 is a heterobifunctional linker molecule featuring a terminal thiol group and a

polyethylene glycol (PEG) chain. The thiol moiety allows for covalent attachment to various

substrates, including maleimides and noble metal surfaces, while the PEG chain imparts

hydrophilicity and biocompatibility. The "C9" designation typically refers to a nine-carbon

aliphatic spacer that connects the thiol group to the PEG chain.

Molecular Identity and Weight
The definitive identification of Thiol-C9-PEG7 is achieved through its Chemical Abstracts

Service (CAS) Registry Number, which is 130727-44-5[1]. This unique identifier is linked to a

specific chemical structure and its associated properties.

Based on its molecular formula, C₂₃H₄₈O₇S, the molecular weight of Thiol-C9-PEG7 has been

determined.[2][3][4][5][6][7][8] This fundamental property is essential for accurate stoichiometric

calculations in experimental protocols.
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Property Value References

CAS Number 130727-44-5 [1][2][3][4][5][6][7][8]

Molecular Formula C₂₃H₄₈O₇S [2][3][4][5][6][7][8]

Molecular Weight 468.69 g/mol [2][3][4][5][6][7][8]

Structural Information
The systematic chemical name for the structure associated with CAS number 130727-44-5 is

often cited as (1-Mercaptoundec-11-yl)hexa(ethylene glycol) or 29-Mercapto-3,6,9,12,15,18-

hexaoxanonacosan-1-ol.[3][4][5] This nomenclature provides a detailed description of the

molecule's architecture, comprising a thiol group at one end of an eleven-carbon chain

(undecyl), which is in turn attached to a hexa(ethylene glycol) chain.
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Relationship between CAS number, molecular formula, and molecular weight for Thiol-C9-
PEG7.

Experimental Considerations
Due to the presence of a terminal thiol group, Thiol-C9-PEG7 is susceptible to oxidation, which

can lead to the formation of disulfide bonds. Therefore, it is recommended to store the

compound under an inert atmosphere and at low temperatures, typically -20°C, to maintain its

chemical integrity.[2][4] For experimental setups, the use of reducing agents such as

dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP) may be necessary to ensure the

thiol group remains in its reduced, reactive state.
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This technical guide is intended for informational purposes only and is based on publicly

available data. Researchers should consult specific product documentation for detailed

specifications and handling instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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